5-(Pyridin-3-yl)-1,3,4-oxadiazole-2-thiol
Overview
Description
5-(Pyridin-3-yl)-1,3,4-oxadiazole-2-thiol (5-POT) is an organic compound that has been widely studied for its potential applications in a variety of scientific fields. It is a sulfur-containing heterocyclic compound with a five-membered ring structure that consists of four carbon atoms and one nitrogen atom. It is a versatile compound that has been used as an antioxidant, a radical scavenger, and a ligand for metal complexes. 5-POT has also been studied for its potential applications in drug delivery systems, biocatalysis, and biochemistry.
Scientific Research Applications
Antimicrobial Activity
This compound has been studied for its potential as an antimicrobial agent. It exhibits significant antibacterial activity, particularly against Escherichia coli . The presence of the oxadiazole and thiol groups may contribute to its ability to inhibit bacterial growth, making it a candidate for further research in developing new antibiotics.
pH-Sensitive Probing
A derivative of this compound has been used as a pH-responsive probe. It demonstrates a real-time naked-eye colorimetric and fluorescence response in slightly acidic pH ranges . This makes it valuable for biological and biomedical applications where monitoring pH changes is crucial.
Kinase Inhibition
The pyridinyl oxadiazole structure is similar to compounds that act as kinase inhibitors. These are important in the treatment of diseases like cancer, where they can inhibit the growth of tumors by blocking specific kinase enzymes .
Agrochemical Applications
Compounds with the pyridinyl oxadiazole moiety are significant in the synthesis of agrochemicals. They can be used to develop new pesticides and herbicides, contributing to the protection of crops from pests and diseases .
Organic Electronics
The electronic properties of oxadiazoles make them suitable for use in organic electronics. They can be incorporated into materials for organic light-emitting diodes (OLEDs) or as part of organic photovoltaic cells .
Coordination Chemistry
5-(Pyridin-3-yl)-1,3,4-oxadiazole-2-thiol can act as a ligand in coordination chemistry, forming complexes with various metals. These complexes can have diverse applications, from catalysis to material science .
Molecular Structure Determination
The compound’s ability to form crystals makes it useful in X-ray crystallography, a technique for determining the atomic and molecular structure of a crystal . This information is vital for understanding the properties and potential applications of new materials.
Drug Design and Development
Due to its structural features, this compound can serve as a building block in drug design. Its molecular framework allows for the introduction of various functional groups, which can lead to the development of novel pharmaceuticals with enhanced properties.
properties
IUPAC Name |
5-pyridin-3-yl-3H-1,3,4-oxadiazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3OS/c12-7-10-9-6(11-7)5-2-1-3-8-4-5/h1-4H,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBLWWQDTKCIRSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NNC(=S)O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60349760 |
Source
|
| Record name | 5-(Pyridin-3-yl)-1,3,4-oxadiazole-2(3H)-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60349760 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3690-46-8 |
Source
|
| Record name | 5-(Pyridin-3-yl)-1,3,4-oxadiazole-2(3H)-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60349760 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(3-pyridyl)-1,3,4-oxadiazole-2-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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